2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(furan-2-ylmethyl)propanamide
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Description
2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(furan-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C15H17N3O3 and its molecular weight is 287.319. The purity is usually 95%.
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Scientific Research Applications
Chemistry of Furans
Research on the chemistry of furans, including compounds similar to 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(furan-2-ylmethyl)propanamide, has led to the synthesis of functionalized bis(furan-2-yl)methanes and 1,6-dihydropyridazines. These compounds exhibit unique chemical behaviors, such as rearrangements and ring-opening reactions under certain conditions, showcasing the potential of furan derivatives in synthetic chemistry (Lopes et al., 2015).
Heterocyclic Systems and Antiviral Activity
The conversion of furanones into a variety of heterocyclic systems, including those related to pyridazinones, has been studied for their synthetic and biological importance. Some derivatives have shown promising antiviral activities, indicating the potential use of these compounds in medicinal chemistry (Hashem et al., 2007).
Anti-inflammatory Evaluation
A study on novel derivatives of 5-(benzo[b]furan-2-ylmethyl)-6-methyl-pyridazin-3(2H)-one, a compound structurally related to the one , revealed significant anti-inflammatory activity in an in vivo model. This suggests the potential therapeutic applications of such compounds in treating inflammation-related conditions (Boukharsa et al., 2018).
Facile Synthesis of Novel Compounds
The facile synthesis of novel compounds, including aminofuro and aminothieno pyridazinones, starting from furan derivatives, highlights the versatility of these compounds in creating structurally diverse molecules. This has implications for the discovery of new therapeutic agents or materials with unique properties (Koza et al., 2013).
Stereoselectivity in Heterocycle Reactions
The study of stereoselectivity in reactions involving heterocycles, such as furans, with donor-acceptor-substituted rhodium carbenoids, provides insights into the synthesis of enantioselective compounds. This research is crucial for the development of chiral drugs and materials (Hedley et al., 2006).
Properties
IUPAC Name |
2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(furan-2-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3/c1-10(15(20)16-9-12-3-2-8-21-12)18-14(19)7-6-13(17-18)11-4-5-11/h2-3,6-8,10-11H,4-5,9H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIFAZGNKDPRJBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=CC=CO1)N2C(=O)C=CC(=N2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.